7-(furan-2-yl)-1,3-dimethyl-5-((3-methylbenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(furan-2-yl)-1,3-dimethyl-5-[(3-methylphenyl)methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H18N4O3S/c1-12-6-4-7-13(10-12)11-28-18-15-17(23(2)20(26)24(3)19(15)25)21-16(22-18)14-8-5-9-27-14/h4-10H,11H2,1-3H3
• InChI Key: RPSWVSRTMNBPFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CO4
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

The compound “7-(furan-2-yl)-1,3-dimethyl-5-((3-methylbenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione” is a highly complex chemical compound with diverse applications in scientific research, owing to its unique structure and properties. It belongs to the class of pyrimido[4,5-d]pyrimidines, which are types of bicyclic [6 + 6] systems.

Chemical Reactions Analysis

The reactivity of pyrimido[4,5-d]pyrimidines depends on the substituents linked to the ring carbon and nitrogen atoms. Specific chemical reactions involving the given compound are not detailed in the retrieved sources.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

Research in organic synthesis involves the development of novel methodologies for constructing complex molecules, with a particular focus on heterocyclic compounds due to their importance in pharmaceuticals and materials science. The compound is likely to be involved in studies aiming to explore new synthetic routes or to investigate its potential as an intermediate in the synthesis of more complex heterocyclic structures.

• In studies on the synthesis of pyrimidine derivatives, compounds similar to the one mentioned have been synthesized using various strategies, highlighting the versatility of pyrimidine scaffolds in medicinal chemistry and organic synthesis. For instance, the synthesis of pyrimidinones and pyrimidinethiones from furan diones and thiosemicarbazones demonstrates the utility of such compounds in constructing biologically relevant heterocycles (Akçamur et al., 1988).

• Another area of interest is the synthesis of furo and thieno derivatives from alkynyl precursors, which showcases the compound's relevance in the preparation of fused heterocyclic systems that are prevalent in numerous bioactive molecules (Spada et al., 2009).